Cas no 159459-52-6 (6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one)

• Product Name: 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one
• CAS No: 159459-52-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 1338548
• PubChem ID: 16228101
• Update Time: 2025-05-23

6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(1-AMINOETHYL)-2H-1,4-BENZOXAZIN-3(4H)-ONE
• 6-(1-AMINOETHYL)-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
• 6-(1-Amino-ethyl)-4H-benzo[1,4]oxazin-3-one
• AKOS009115155
• IDOFUCXHAUJAEQ-UHFFFAOYSA-N
• SB31466
• 6-(1-aminoethyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• (+/-)-6-(1-aminoethyl)-4H-benzo[1,4]oxazin-3-one
• 159459-52-6
• 2H-1,4-Benzoxazin-3(4H)-one, 6-(1-aminoethyl)-
• Z228586424
• EN300-35764
• SCHEMBL3703323
• DB-263683
• G44437
• SY325470
• SB33979
• (R)-6-(1-aminoethyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• J-009608
• 6-(1-aminoethyl)-4H-1,4-benzoxazin-3-one
• MFCD11009271
• SB31418
• (S)-6-(1-AMINO-ETHYL)-4H-BENZO[1,4]OXAZIN-3-ONE
• (R)-6-(1-AMINO-ETHYL)-4H-BENZO[1,4]OXAZIN-3-ONE
• 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one

• Inchi： 1S/C10H12N2O2/c1-6(11)7-2-3-9-8(4-7)12-10(13)5-14-9/h2-4,6H,5,11H2,1H3,(H,12,13)
• InChI Key： IDOFUCXHAUJAEQ-UHFFFAOYSA-N
• SMILES： O1CC(NC2C1=CC=C(C=2)C(C)N)=O

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35000
• LogP: 1.87550

Additional information on 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one

Comprehensive Overview of 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one (CAS No. 159459-52-6)

6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one, with the CAS number 159459-52-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzoxazinone family, a class of heterocyclic compounds known for their diverse biological activities. The presence of an aminoethyl group at the 6-position of the benzoxazine ring enhances its potential as a building block for drug development, particularly in targeting neurological and inflammatory pathways.

Recent studies highlight the growing interest in benzoxazinone derivatives due to their structural versatility and therapeutic potential. Researchers are actively exploring 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one for its role in modulating enzyme activity and receptor interactions. Its unique molecular framework makes it a candidate for designing novel small-molecule inhibitors, a hot topic in precision medicine. The compound’s CAS 159459-52-6 is frequently searched in academic databases, reflecting its relevance in drug discovery pipelines.

One of the key advantages of 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one lies in its synthetic accessibility and stability under physiological conditions. This property aligns with the current demand for bioavailable intermediates in medicinal chemistry. Industry experts often discuss its potential applications in central nervous system (CNS) disorders, a trending focus area due to the rising prevalence of neurodegenerative diseases. The compound’s aminoethyl side chain may facilitate blood-brain barrier penetration, a critical factor for CNS-targeted therapies.

From a technical perspective, the synthesis of CAS 159459-52-6 involves multi-step organic reactions, including cyclization and amination processes. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methodologies are frequently queried in scientific search engines, underscoring the compound’s importance in analytical chemistry workflows.

Environmental and safety considerations are also pivotal in discussions about 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one. While not classified as hazardous, proper handling protocols are emphasized in laboratory guidelines. The compound’s biodegradability and eco-toxicological profile are subjects of ongoing research, addressing the broader societal push toward green chemistry principles.

In summary, 6-(1-Amino-ethyl)-4H-benzo1,4oxazin-3-one (159459-52-6) represents a promising scaffold in modern drug design. Its integration into high-throughput screening platforms and compatibility with combinatorial chemistry techniques further solidify its standing in the scientific community. As the demand for targeted therapies grows, this compound is poised to play a pivotal role in addressing unmet medical needs.